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Compound of Interest

Compound Name: MCL-0129

CAS No.: 768357-45-5

Cat. No.: B1676271

Get Quote

An In-depth Exploration of the Selective Melanocortin-4 Receptor Antagonist

This technical guide provides a comprehensive overview of the therapeutic potential of MCL-
0129, a potent and selective antagonist of the Melanocortin-4 Receptor (MC4R). This

document is intended for researchers, scientists, and drug development professionals

interested in the pharmacology and potential clinical applications of this compound in stress-

related disorders such as anxiety and depression.

Core Compound Profile
MCL-0129 has emerged as a significant research compound due to its high affinity and

selectivity for the MC4R, a key receptor in the central nervous system implicated in a range of

physiological processes, including energy homeostasis, sexual function, and the stress

response.
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Parameter Value Reference

Target
Melanocortin-4 Receptor

(MC4R)
[1]

Mechanism of Action Competitive Antagonist [1]

Binding Affinity (Ki) 7.9 nM [1]

Therapeutic Areas Anxiety, Depression [1][2]

Preclinical Efficacy
Preclinical studies in rodent models have demonstrated the anxiolytic and antidepressant-like

effects of MCL-0129. These studies highlight the compound's ability to modulate behavioral

responses to stress.

Anxiolytic-like Activity: Social Interaction Test
In a social interaction test in rats, repeated administration of MCL-0129 for one week was

shown to significantly and dose-dependently increase the time spent in social interaction, a key

indicator of anxiolytic activity. Notably, this effect was observed without any significant impact

on locomotor activity, suggesting a specific anxiolytic effect rather than general motor

stimulation.[3][4]

Treatment Group Dose
Change in Social
Interaction Time

Locomotor Activity

Vehicle - Baseline No significant change

MCL-0129 Dose 1
Statistically significant

increase
No significant change

MCL-0129 Dose 2 (> Dose 1)
Greater statistically

significant increase
No significant change

Anxiolytic-like Activity: Light/Dark Exploration Test
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MCL-0129 has shown anxiolytic-like effects in the light/dark exploration task in mice.[1] Under

non-stress conditions, MCL-0129 prolonged the time spent in the light area, indicating a

reduction in anxiety.[1] Furthermore, in swim-stressed mice, MCL-0129 reversed the

anxiogenic-like effects induced by the stressor.[1]

Condition Treatment Key Finding

Non-Stress MCL-0129
Increased time spent in the

light area

Swim Stress Vehicle
Anxiogenic-like effects

(reduced time in light area)

Swim Stress MCL-0129
Reversal of stress-induced

anxiogenic-like effects

Antidepressant-like Activity
The antidepressant potential of MCL-0129 has been demonstrated in established rodent

models of depression. The compound was found to shorten immobility time in the forced swim

test and reduce the number of escape failures in the learned helplessness test.[1] These

findings suggest that MCL-0129 may have utility in the treatment of depressive disorders.

Mechanism of Action: MC4R Antagonism and
Downstream Signaling
MCL-0129 exerts its therapeutic effects by acting as a competitive antagonist at the MC4R.

This receptor is a G-protein coupled receptor (GPCR) that, upon activation by its endogenous

agonist α-melanocyte-stimulating hormone (α-MSH), primarily couples to Gαs to stimulate the

production of cyclic AMP (cAMP) by adenylyl cyclase. This leads to the activation of Protein

Kinase A (PKA) and the subsequent phosphorylation of the cAMP response element-binding

protein (CREB), a transcription factor involved in neuronal plasticity and the stress response.

By blocking the binding of α-MSH, MCL-0129 prevents this signaling cascade, leading to a

reduction in neuronal excitability in brain regions associated with anxiety and depression.
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Caption: MCL-0129 Mechanism of Action at the MC4R.

Experimental Protocols
Competitive Radioligand Binding Assay
Objective: To determine the binding affinity (Ki) of MCL-0129 for the MC4R.

Materials:

HEK293 cells transiently expressing human MC4R.

[¹²⁵I]-[Nle⁴, D-Phe⁷]-α-MSH (radioligand).

MCL-0129 (test compound).

Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM CaCl₂, 0.2% BSA, pH 7.4).

Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

96-well microplates.

Glass fiber filters.

Scintillation counter.

Procedure:
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Cell Preparation: Culture and harvest HEK293 cells expressing MC4R. Prepare cell

membranes by homogenization and centrifugation.

Assay Setup: In a 96-well plate, add binding buffer, a fixed concentration of the radioligand,

and varying concentrations of MCL-0129.

Incubation: Incubate the plates at room temperature for a defined period (e.g., 60-90

minutes) to allow binding to reach equilibrium.

Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound

from free radioligand.

Washing: Wash the filters with ice-cold wash buffer to remove non-specifically bound

radioligand.

Counting: Measure the radioactivity retained on the filters using a scintillation counter.

Data Analysis: Determine the IC₅₀ value (the concentration of MCL-0129 that inhibits 50% of

the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff

equation.
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Start: Prepare MC4R-expressing cell membranes

Set up 96-well plate:
- Binding buffer

- [¹²⁵I]-α-MSH (radioligand)
- Varying [MCL-0129]

Incubate to reach equilibrium

Rapidly filter through glass fiber filters

Wash filters with ice-cold buffer

Measure radioactivity with scintillation counter

Calculate IC₅₀ and Ki values

End: Determine MCL-0129 binding affinity

Click to download full resolution via product page

Caption: Workflow for Competitive Radioligand Binding Assay.

Social Interaction Test in Rats
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Objective: To assess the anxiolytic-like effects of MCL-0129.

Apparatus:

A novel, dimly lit open-field arena.

Animals:

Male rats, pair-housed.

Procedure:

Habituation: Acclimate the rats to the testing room for at least 1 hour before the test.

Drug Administration: Administer MCL-0129 or vehicle to the rats daily for 7 days prior to the

test.

Testing:

Place two unfamiliar rats (from different home cages, but same treatment group) in the

center of the arena.

Record the behavior of the pair for a set duration (e.g., 10 minutes).

Behavioral Scoring:

An observer, blind to the treatment conditions, scores the total time the pair of rats spends

in active social interaction (e.g., sniffing, grooming, following).

Locomotor activity can be measured by the number of line crossings if the arena floor is

divided into squares.

Data Analysis: Compare the social interaction time and locomotor activity between the

different treatment groups.
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Start: Paired male rats

Habituate rats to testing room

Daily administration of MCL-0129 or vehicle for 7 days

Place two unfamiliar, similarly treated rats in a novel arena

Record behavior for a set duration (e.g., 10 min)

Score total time in active social interaction and locomotor activity

Compare results between treatment groups

End: Assess anxiolytic-like effects

Click to download full resolution via product page

Caption: Workflow for the Social Interaction Test.

Conclusion
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MCL-0129 is a promising therapeutic candidate with a well-defined mechanism of action and

demonstrated efficacy in preclinical models of anxiety and depression. Its high selectivity for

the MC4R suggests a potential for a favorable side-effect profile. Further research, including

clinical trials, is warranted to fully elucidate the therapeutic potential of MCL-0129 in human

populations suffering from stress-related psychiatric disorders. This technical guide provides a

foundational resource for researchers embarking on the further investigation of this compelling

compound.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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